Cas no 2416236-13-8 (2,6-Piperidinedione, 3-[1,3-dihydro-4-(2-hydroxyethoxy)-1-oxo-2H-isoindol-2-yl]-)
2,6-Piperidinedione, 3-[1,3-dihydro-4-(2-hydroxyethoxy)-1-oxo-2H-isoindol-2-yl]- Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Piperidinedione, 3-[1,3-dihydro-4-(2-hydroxyethoxy)-1-oxo-2H-isoindol-2-yl]-
- SCHEMBL24207227
- GS-9732
- 2416236-13-8
- EN300-7352036
- 3-[4-(2-hydroxyethoxy)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione
-
- Inchi: 1S/C15H16N2O5/c18-6-7-22-12-3-1-2-9-10(12)8-17(15(9)21)11-4-5-13(19)16-14(11)20/h1-3,11,18H,4-8H2,(H,16,19,20)
- InChI Key: GNFZODOGEZDLTH-UHFFFAOYSA-N
- SMILES: N1C(=O)CCC(N2CC3=C(C2=O)C=CC=C3OCCO)C1=O
Computed Properties
- Exact Mass: 304.10592162g/mol
- Monoisotopic Mass: 304.10592162g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 481
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 95.9Ų
Experimental Properties
- Density: 1.427±0.06 g/cm3(Predicted)
- Boiling Point: 647.5±55.0 °C(Predicted)
- pka: 10.69±0.40(Predicted)
2,6-Piperidinedione, 3-[1,3-dihydro-4-(2-hydroxyethoxy)-1-oxo-2H-isoindol-2-yl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7352036-0.05g |
3-[4-(2-hydroxyethoxy)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione |
2416236-13-8 | 95.0% | 0.05g |
$1095.0 | 2025-03-11 | |
| Enamine | EN300-7352036-0.1g |
3-[4-(2-hydroxyethoxy)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione |
2416236-13-8 | 95.0% | 0.1g |
$1349.0 | 2025-03-11 | |
| Enamine | EN300-7352036-0.25g |
3-[4-(2-hydroxyethoxy)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione |
2416236-13-8 | 95.0% | 0.25g |
$1925.0 | 2025-03-11 | |
| Enamine | EN300-7352036-0.5g |
3-[4-(2-hydroxyethoxy)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione |
2416236-13-8 | 95.0% | 0.5g |
$3033.0 | 2025-03-11 | |
| Enamine | EN300-7352036-1.0g |
3-[4-(2-hydroxyethoxy)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione |
2416236-13-8 | 95.0% | 1.0g |
$3889.0 | 2025-03-11 | |
| Enamine | EN300-7352036-2.5g |
3-[4-(2-hydroxyethoxy)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione |
2416236-13-8 | 95.0% | 2.5g |
$7621.0 | 2025-03-11 | |
| Enamine | EN300-7352036-5.0g |
3-[4-(2-hydroxyethoxy)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione |
2416236-13-8 | 95.0% | 5.0g |
$11277.0 | 2025-03-11 | |
| Enamine | EN300-7352036-10.0g |
3-[4-(2-hydroxyethoxy)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione |
2416236-13-8 | 95.0% | 10.0g |
$16721.0 | 2025-03-11 |
2,6-Piperidinedione, 3-[1,3-dihydro-4-(2-hydroxyethoxy)-1-oxo-2H-isoindol-2-yl]- Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 2,6-Piperidinedione, 3-[1,3-dihydro-4-(2-hydroxyethoxy)-1-oxo-2H-isoindol-2-yl]-
Recent Advances in the Study of 2,6-Piperidinedione, 3-[1,3-dihydro-4-(2-hydroxyethoxy)-1-oxo-2H-isoindol-2-yl]- (CAS: 2416236-13-8)
The compound 2,6-Piperidinedione, 3-[1,3-dihydro-4-(2-hydroxyethoxy)-1-oxo-2H-isoindol-2-yl]-, with the CAS number 2416236-13-8, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in oncology and immunomodulation. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.
One of the key areas of investigation has been the role of this compound in targeting protein degradation pathways, specifically through the ubiquitin-proteasome system. Researchers have demonstrated that 2,6-Piperidinedione derivatives can act as potent proteolysis-targeting chimeras (PROTACs), facilitating the selective degradation of disease-causing proteins. This approach has shown remarkable success in targeting oncogenic proteins, offering a novel strategy for cancer therapy. The hydroxyethoxy moiety in the molecule is believed to enhance its solubility and bioavailability, addressing some of the pharmacokinetic challenges associated with similar compounds.
In addition to its applications in oncology, recent studies have explored the immunomodulatory effects of 2,6-Piperidinedione, 3-[1,3-dihydro-4-(2-hydroxyethoxy)-1-oxo-2H-isoindol-2-yl]-. Preliminary data suggest that this compound can modulate cytokine production and T-cell activation, making it a potential candidate for treating autoimmune diseases and chronic inflammatory conditions. The exact molecular targets and signaling pathways involved are currently under investigation, with early results pointing to interactions with key immune regulators such as NF-κB and JAK-STAT pathways.
The synthetic chemistry community has also made strides in optimizing the production of this compound. Recent publications highlight improved synthetic routes that yield higher purity and scalability, which are critical for advancing the compound into clinical trials. Innovations in catalytic methods and green chemistry principles have been employed to reduce the environmental impact of its synthesis while maintaining high efficiency and yield.
Despite these promising developments, challenges remain. The compound's stability under physiological conditions and its potential off-target effects are areas of ongoing research. Additionally, the development of suitable formulations for delivery, especially in the context of targeted therapy, is a key focus for future studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
In conclusion, 2,6-Piperidinedione, 3-[1,3-dihydro-4-(2-hydroxyethoxy)-1-oxo-2H-isoindol-2-yl]-, represents a versatile and promising candidate in the realm of chemical biology and drug discovery. Its dual functionality in protein degradation and immunomodulation opens up new avenues for therapeutic intervention. Continued research and development will be essential to fully realize its potential and address the remaining challenges in its clinical application.
2416236-13-8 (2,6-Piperidinedione, 3-[1,3-dihydro-4-(2-hydroxyethoxy)-1-oxo-2H-isoindol-2-yl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)